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FOR IMMEDIATE USE

This document provides crucial safety and logistical information for all personnel involved in the
handling of caprine species (goats) within research, scientific, and drug development
environments. Adherence to these protocols is mandatory to ensure the safety of both
personnel and animals, and to maintain the integrity of research data. This guide offers
procedural, step-by-step guidance on the selection, use, and disposal of Personal Protective
Equipment (PPE).

Risk Assessment and PPE Selection

A thorough risk assessment must be conducted before any interaction with caprine animals.[1]
[2] This assessment should consider the specific procedures to be performed, the health status
of the animals, and the potential for exposure to zoonotic pathogens. Goats can carry
organisms that may cause disease in humans, including Rabies, Q-Fever, and Contagious
Echthyma (Orf). The hierarchy of controls, starting with elimination and substitution of hazards,
followed by engineering and administrative controls, should be implemented.[3] PPE is to be
used as the final line of defense.[3]

The minimum required PPE for handling caprine animals is outlined below. Additional or
modified PPE may be necessary based on the outcome of the risk assessment.
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PPE Component

Material/Type

Level of Protection & Use
Case

Protective Outerwear

Disposable Gown or dedicated

reusable coveralls

Provides a barrier against
biological materials such as
feces, urine, and saliva.
Polyethylene offers superior
protection against liquids,
while polypropylene is more
breathable for dry

environments.[4][5]

Gloves

Nitrile or Latex

Essential for preventing direct
contact with potential
pathogens. Nitrile gloves offer
excellent puncture and
chemical resistance, making
them a preferred choice.[6][7]
[8] Latex gloves provide high
tactile sensitivity but carry a

risk of allergies.[9]

Eye and Face Protection

Safety glasses, goggles, or

face shield

Protects mucous membranes
from splashes of bodily fluids.
[10] Required for procedures
with a high risk of aerosol

generation.[11]

Respiratory Protection

N95 Respirator or higher

Recommended in dusty
environments or when working
with animals with known
respiratory infections to
prevent inhalation of allergens
and airborne pathogens.[12]
Fit testing is mandatory for

N95 respirator use.[13]

Footwear

Closed-toe, sturdy shoes/boots

Protects feet from injury and

contamination. Waterproof and
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easily disinfectable boots are

recommended.

Contains hair to prevent
) ) ) contamination of the work area
Hair Covering Disposable bouffant cap
and protects the wearer from

splashes.

Experimental Protocols: Donning and Doffing of PPE

Proper donning and doffing procedures are critical to prevent self-contamination. The following
steps are to be followed meticulously.

Donning (Putting On) PPE Protocol

o Hand Hygiene: Thoroughly wash hands with soap and water or use an alcohol-based hand
sanitizer.

o Gown/Coveralls: Put on the disposable gown or coveralls, ensuring it is securely fastened at
the neck and waist.[14]

o NO95 Respirator/Mask: If required, don the N95 respirator, ensuring a proper seal around the
nose and mouth. Perform a user seal check.

o Eye/Face Protection: Put on safety glasses, goggles, or a face shield.[14]

» Gloves: Don gloves, ensuring the cuffs of the gloves extend over the cuffs of the gown or
coveralls.[14]

Doffing (Taking Off) PPE Protocol

The principle of doffing is to remove PPE in a manner that the contaminated exterior does not
touch the wearer's skin or clean clothes.

» Gloves: Remove the first glove by grasping the outside of the cuff and peeling it off, turning it
inside out. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved
hand under the cuff of the remaining glove and peel it off, enclosing the first glove inside.
Dispose of both gloves in the appropriate waste container.[15]
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e Gown/Coveralls: Unfasten the gown. Peel it away from the neck and shoulders, touching
only the inside of the gown. Turn the gown inside out as it is removed, fold or roll it into a
bundle, and dispose of it.[15]

o Hand Hygiene: Perform hand hygiene.

o Eye/Face Protection: Remove by handling the headband or earpieces. Place in a designated
container for decontamination or disposal.

o NO95 Respirator/Mask: Remove by grasping the straps and pulling them over the head
without touching the front of the respirator. Dispose of it in the designated waste container.

» Final Hand Hygiene: Perform thorough hand hygiene.

Disposal Plan

Proper disposal of used PPE is essential to prevent the spread of potential pathogens.[16]
Routine Disposal (Non-Contaminated PPE)

For routine handling of healthy animals where no known infectious agents are present, PPE
can be disposed of as general solid waste.[16]

e Place used PPE in a designated, lined waste bin.

» Do not overfill the bin.

e Securely tie the bag when full and dispose of it with regular trash.
Disposal of Contaminated PPE

PPE that is known or suspected to be contaminated with infectious agents must be treated as
biohazardous waste.[16][17]

e Place contaminated PPE in designated biohazard bags or containers that are leak-proof and
clearly labeled with the universal biohazard symbol.[16][17]

o Seal the bags or containers when they are no more than two-thirds full.
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o Store the biohazardous waste in a secure, designated area away from general traffic.

» Arrange for disposal by a licensed biohazardous waste management company in
accordance with all local, state, and federal regulations.

Visual Guides
Logical Workflow for PPE Selection "dot
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Initiate Task with Caprine Animals

Potential for Splash or Aerosol?
No
Known or Suspected Zoonotic Pathogen? Yes

Yes

> >

Select Enhanced PPE:
N95 Respirator
Face Shield
Disposable Gown
Double Gloves

Select Minimum PPE:
Gown/Coveralls
Gloves
Eye Protection

Proceed with Task

Click to download full resolution via product page

Caption: Follow a strict sequence for donning and doffing PPE to prevent contamination.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b555936?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Decision Pathway for Used PPE

Used PPE

Known or Suspected
Contamination?

Yes No

Treat as Biohazardous Waste Dispose as General Waste

Place in Labeled, Place in Lined
Leak-Proof Biohazard Container General Waste Bin

: :

Licensed Biohazardous
Waste Disposal

Regular Trash Collection

Click to download full resolution via product page

Caption: The disposal method for used PPE depends on the risk of contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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